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Compound of Interest

Compound Name: TAK-659

Cat. No.: B612049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and logistical information for the safe handling and

proper disposal of TAK-659 (Mivavotinib), a dual inhibitor of spleen tyrosine kinase (SYK) and

FMS-like tyrosine kinase 3 (FLT3). Adherence to these guidelines is paramount for ensuring

laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before handling TAK-659, it is imperative to consult the manufacturer's Safety Data Sheet

(SDS). The following is a summary of key safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat.[1]

Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood, to prevent the inhalation of dust or aerosols.[1][2]

Avoid Contact: Take measures to prevent direct contact with skin and eyes.[1]

Emergency Procedures: In case of accidental contact, immediately flush the affected area

with copious amounts of water and seek medical attention. If inhaled, move to fresh air. If

ingested, rinse the mouth with water and seek medical advice.[1]
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Proper Disposal Plan: Step-by-Step Guidance
The disposal of TAK-659 and any contaminated materials must be managed as hazardous

chemical waste. Under no circumstances should this compound or its waste be disposed of in

regular trash or poured down the drain.

Waste Segregation and Collection:

Solid Waste: Collect unused or expired TAK-659 powder in its original container or a new,

clearly labeled, and sealed hazardous waste container. Contaminated disposables such

as weigh boats, pipette tips, and gloves must be placed in a designated and sealed

hazardous waste bag or container.

Liquid Waste: Aqueous and solvent-based solutions containing TAK-659 must be collected

in a designated, leak-proof, and clearly labeled hazardous waste container that is

compatible with the solvents used.

Sharps Waste: Any needles, syringes, or other sharp objects contaminated with TAK-659
must be disposed of in a designated sharps container.

Labeling and Storage:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("TAK-659" or "Mivavotinib"), and any other components of the

waste mixture.

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

area, away from general laboratory traffic. Segregate TAK-659 waste from incompatible

materials as outlined in your institution's chemical hygiene plan.[1]

Final Disposal:

Contact Environmental Health and Safety (EHS): Arrange for the collection and disposal of

the hazardous waste through your institution's EHS office or a licensed professional waste

disposal service.[1]
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Do Not Treat: Do not attempt to treat or neutralize the chemical waste unless you are a

trained professional following an approved protocol.

Quantitative Data Summary
Specific quantitative data for the disposal of TAK-659, such as concentration limits for various

disposal methods, are not publicly available in the reviewed Safety Data Sheets or literature.

Disposal procedures are primarily guided by the GHS hazard classifications. For institution-

specific quantitative limits and protocols, please consult your Environmental Health and Safety

(EHS) department.

Table 1: GHS Hazard Information for TAK-659 (Mivavotinib)

Hazard Class Hazard Statement
Precautionary Statement
Codes

Acute toxicity, Oral Harmful if swallowed.
P264, P270,

P301+P312+P330, P501

Skin irritation Causes skin irritation.
P264, P280, P302+P352,

P332+P313, P362

Eye irritation Causes serious eye irritation.

P264, P280,

P305+P351+P338,

P337+P313

Specific target organ toxicity
May cause respiratory

irritation.

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Data sourced from a representative Safety Data Sheet. Classifications may vary slightly

between suppliers.

Experimental Workflow and Signaling Pathway
The following diagram outlines the general workflow for the safe handling and disposal of TAK-
659 in a laboratory setting.
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Workflow for TAK-659 Disposal
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TAK-659 is a dual inhibitor targeting Spleen Tyrosine Kinase (SYK) and FMS-like Tyrosine

Kinase 3 (FLT3).[3] These kinases are crucial components of signaling pathways that regulate

cell proliferation, differentiation, and survival. In certain hematological malignancies, the

aberrant activation of these pathways contributes to cancer cell growth. TAK-659 competitively

binds to the ATP-binding sites of SYK and FLT3, thereby blocking their downstream signaling.
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TAK-659 Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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